Cas no 139266-03-8 (4-Isoquinolinethiol)
4-Isoquinolinethiol structure
Product Name:4-Isoquinolinethiol
CAS No:139266-03-8
MF:C9H7NS
MW:161.223580598831
CID:1265721
Update Time:2024-08-04
4-Isoquinolinethiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoquinolinethiol
- isoquinoline-4-thiol
-
- Inchi: 1S/C9H7NS/c11-9-6-10-5-7-3-1-2-4-8(7)9/h1-6,11H
- InChI Key: ZICRGAIPNXRJPN-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC=C2)C(S)=CN=1
Computed Properties
- Exact Mass: 161.03001
Experimental Properties
- Density: 1.246±0.06 g/cm3(Predicted)
- Boiling Point: 320.7±15.0 °C(Predicted)
- PSA: 12.89
- pka: 2.02±0.30(Predicted)
4-Isoquinolinethiol Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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